Cas no 951395-08-7 (Tafamidis meglumine)

• Product Name: Tafamidis meglumine
• CAS No: 951395-08-7
• MF: C₂₁H₂₄Cl₂N₂O₈
• MW: 503.329864501953
• CID: 2852864
• Update Time: 2025-05-20

Tafamidis meglumine Chemical and Physical Properties

Names and Identifiers

• Tafamidis meglumine
• Fx1006A
• Fx 1006A
• ZU7CF08A1A
• Tafamidis meglumine [USAN:INN]
• Vyndaqel (TN)
• Tafamidis meglumine (JAN/USAN)
• SB16821
• D-Glucitol, 1-deoxy-1-(methylamino)-, 2-(3,5-dichlorophenyl)-6-benzoxazolecarboxylate
• D09674
• 2-(3,5-dichlorophenyl)-1,3-benzoxazole-6-carboxylic acid--1-deoxy-1-(methylamino)-D-glucitol (1/1)
• 2-(3,5-Dichlorophenyl)-1,3-benzoxazole-6-carboxyli
• Fx-1006A
• Vyndaqel

• Inchi： 1S/C14H7Cl2NO3.C7H17NO5/c15-9-3-8(4-10(16)6-9)13-17-11-2-1-7(14(18)19)5-12(11)20-13;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-6H,(H,18,19);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
• InChI Key： DQJDBUPLRMRBAB-WZTVWXICSA-N
• SMILES： [C@@H](O)([C@@H](O)CNC)[C@H](O)[C@H](O)CO.ClC1C=C(Cl)C=C(C2=NC3C=CC(=CC=3O2)C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 506
• Topological Polar Surface Area: 177

Experimental Properties

• Color/Form: Solid powder, power
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: biological extracorporealIn Vitro:DMSOsolubility12.5 mg/mL(24.83 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• Vapor Pressure: No data available

Tafamidis meglumine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tafamidis meglumine

Comprehensive Overview of Tafamidis Meglumine (CAS No. 951395-08-7): Mechanism, Applications, and Market Insights

Tafamidis meglumine, identified by its CAS number 951395-08-7, is a groundbreaking pharmaceutical compound primarily utilized in the treatment of transthyretin amyloidosis (ATTR), a rare but debilitating disease. This small molecule stabilizer has garnered significant attention due to its ability to delay disease progression by inhibiting the misfolding of transthyretin (TTR) protein. The tafamidis meglumine mechanism of action involves binding to TTR tetramers, preventing their dissociation into monomers, which are prone to aggregation and amyloid fibril formation. This unique property positions it as a first-in-class therapy for ATTR cardiomyopathy and polyneuropathy.

In recent years, the demand for tafamidis meglumine price and availability has surged, driven by increasing awareness of ATTR and its diagnostic advancements. Patients and healthcare providers frequently search for tafamidis meglumine side effects and tafamidis meglumine dosage to optimize treatment outcomes. Clinical studies highlight its favorable safety profile, with common adverse effects including urinary tract infections and diarrhea. The recommended dosage is typically 80 mg once daily, though individualized adjustments may be necessary based on patient response.

The synthesis and formulation of Tafamidis meglumine (CAS 951395-08-7) involve sophisticated pharmaceutical technologies to ensure bioavailability and stability. Its meglumine salt form enhances solubility, a critical factor for oral administration. Researchers and manufacturers are increasingly exploring tafamidis meglumine alternatives and generics, given its high cost and patent lifecycle. This has sparked discussions about tafamidis meglumine cost-effectiveness in long-term therapy, particularly in public healthcare systems.

From a market perspective, tafamidis meglumine brand name (Vyndaqel/Vyndamax) dominates the ATTR treatment landscape, with Pfizer holding exclusive rights. However, the rise of biosimilars and generic tafamidis in developing regions is reshaping accessibility. Analysts project growth in the tafamidis meglumine market size, fueled by aging populations and improved diagnostic tools. Emerging trends also include combinatorial therapies, where tafamidis meglumine is paired with RNA interference drugs like patisiran for synergistic effects.

Environmental and regulatory aspects of CAS 951395-08-7 production are equally critical. The compound’s synthesis requires stringent compliance with Good Manufacturing Practices (GMP), and its ecological impact is minimized through advanced waste management protocols. Regulatory agencies such as the FDA and EMA have approved tafamidis meglumine for specific ATTR subtypes, underscoring its therapeutic validation. Ongoing post-marketing surveillance continues to evaluate rare adverse events and long-term efficacy.

Future research directions for Tafamidis meglumine (CAS 951395-08-7) include expanded indications, such as Alzheimer’s disease, where amyloidosis plays a role. Preclinical studies are investigating its neuroprotective potential, aligning with the growing focus on neurodegenerative disease therapeutics. Additionally, patient advocacy groups emphasize the need for tafamidis meglumine patient assistance programs to alleviate financial burdens, reflecting broader healthcare equity concerns.

In summary, tafamidis meglumine represents a paradigm shift in ATTR management, combining scientific innovation with clinical practicality. Its CAS registry number 951395-08-7 symbolizes a milestone in rare disease therapeutics, while ongoing developments promise to enhance its global impact. For stakeholders—from researchers to patients—understanding its pharmacokinetics, market dynamics, and therapeutic potential remains essential.